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Compound of Interest

Compound Name: C.l. Reactive yellow 86

Cat. No.: B3183079

This technical support center provides troubleshooting guidance and frequently asked
guestions to help researchers, scientists, and drug development professionals improve the
fixation efficiency of C.I. Reactive Yellow 86 in their experiments.

Frequently Asked Questions (FAQS)
Q1: What is C.l. Reactive Yellow 867

Al: C.l. Reactive Yellow 86 is a reactive dye, characterized by its ability to form a covalent
bond with the fibers of substrates like cotton, viscose, and other cellulosic materials.[1][2][3]
This chemical bond results in excellent wash fastness and vibrant color.[4] It is a single azo dye
with the molecular formula C1sH14CIl2NsNa209S2.[1]

Q2: What is "fixation efficiency” in the context of reactive dyes?

A2: Fixation efficiency refers to the percentage of dye that chemically bonds with the fiber out
of the total amount of dye used in the dyeing process. A higher fixation efficiency means less
dye is wasted and washed away, leading to better color yield and reduced effluent load.

Q3: What are the main factors influencing the fixation efficiency of C.l. Reactive Yellow 867
A3: The primary factors include:

e pH of the dyebath: An alkaline environment is crucial for the reaction between the dye and
the fiber.[5]
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Temperature: Temperature affects the rate of both the fixation and hydrolysis reactions.

Electrolyte (Salt) Concentration: Salt helps in the exhaustion of the dye onto the fiber.[6][7]

Dyeing Time: Sufficient time is needed for both dye uptake and the fixation reaction.

Liguor Ratio: The ratio of the weight of the goods to the volume of the dyebath can influence
dye concentration and exhaustion.[8]

Q4: What is hydrolysis and how does it affect fixation?

A4: Hydrolysis is a competing reaction where the reactive dye reacts with water molecules in
the dyebath instead of the fiber.[5][9] This hydrolyzed dye can no longer form a covalent bond
with the fiber, leading to a lower fixation efficiency and an increase in unfixed dye that needs to
be washed off.[9]

Troubleshooting Guide
Problem 1: Low Fixation Efficiency | Pale Shades
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Possible Cause Troubleshooting Steps

The pH of the dyebath is critical for fixation. For

most reactive dyes, an alkaline pH of 10.5-11.5

is required.[9] Ensure the correct amount of
Incorrect pH . .

alkali (e.g., soda ash) is used. Use a pH meter

for accurate measurement, as test strips can be

imprecise.[10]

The reaction rate is temperature-dependent. For

hot brand reactive dyes like C.l. Reactive Yellow
Inadequate Temperature 86, a temperature of 60-80°C is generally

recommended for fixation. Below the optimal

temperature, the fixation rate will be slow.

Salt (e.g., sodium chloride or sodium sulfate) is
necessary to overcome the electrostatic
repulsion between the anionic dye and the

o negatively charged cellulosic fiber in water.[6]

Insufficient Electrolyte ) ] ]

[11] This promotes dye exhaustion onto the fiber
surface, making it available for fixation. Ensure
the correct concentration of salt is used based

on the desired shade depth.

Adding alkali to the dyebath too early can lead

to significant hydrolysis before the dye has had
Premature Hydrolysis a chance to exhaust onto the fiber. The alkali

should be added after the dye has been allowed

to exhaust in the presence of salt.[5]

The dyeing process consists of an exhaustion

phase and a fixation phase. Allow sufficient time
Incorrect Dyeing Time for each phase as per the recommended

protocol. Typically, 30-60 minutes for exhaustion

and 45-90 minutes for fixation.[5]

Problem 2: Uneven Dyeing
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Possible Cause

Troubleshooting Steps

Poor Fabric Preparation

Ensure the fabric is properly scoured and
bleached to remove impurities, which can hinder

uniform dye uptake.[12]

Uneven Temperature Distribution

Maintain uniform temperature throughout the
dyebath. Agitate the dyebath or circulate the dye
liquor to prevent localized temperature

differences.

Rapid Addition of Chemicals

Add the dye, salt, and alkali solutions gradually
and in portions to the dyebath. This allows for
even distribution and prevents localized high
concentrations that can cause uneven dyeing.
[13]

Incorrect Liquor Ratio

A very low liquor ratio can restrict the movement
of the fabric and lead to uneven dyeing. Ensure
the liquor ratio is appropriate for the dyeing

machine and fabric type.

Problem 3: Poor Wash Fastness

Possible Cause

Troubleshooting Steps

Incomplete Removal of Unfixed Dye

Unfixed and hydrolyzed dye that remains on the
fabric after dyeing will bleed during washing. A
thorough "soaping" or wash-off process is
crucial. This typically involves rinsing with cold
and hot water, followed by a wash with a
detergent at a high temperature (e.g., 90-95°C)

to remove all loose dye.[14][12]

Excessive Hydrolysis

If a large amount of dye has hydrolyzed, it can
be difficult to wash out completely. Optimize the
dyeing parameters (pH, temperature, and time

of alkali addition) to minimize hydrolysis.

© 2025 BenchChem. All rights reserved.

4/12 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Reactive_Yellow_175_in_Cotton_Dyeing.pdf
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html
https://vipulorganics.com/pdf/SunActive-E-Copy.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Reactive_Yellow_175_in_Cotton_Dyeing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

Standard Exhaust Dyeing Protocol for Cotton with C.I.
Reactive Yellow 86

This protocol is a general guideline and may need to be optimized based on the specific
substrate and desired shade.

1. Materials:

C.l. Reactive Yellow 86

e Scoured and bleached cotton fabric

¢ Sodium chloride (NaCl) or Glauber's salt (Na2S0a)

e Soda ash (Naz2COs)

o Wetting agent (optional)

e Sequestering agent (optional)

e Acetic acid (for neutralization)

e Non-ionic detergent (for soaping)

o Laboratory dyeing machine (e.g., beaker dyer)

2. Procedure:

e Dye Bath Preparation:

o Set the liquor ratio (e.g., 1:20, meaning 20 mL of water for every 1 g of fabric).

o Add the required amount of water to the dyeing vessel.

o Add a wetting agent and a sequestering agent if necessary.

o Set the initial temperature to 30-40°C.
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e Exhaustion Phase:

(¢]

Introduce the pre-wetted cotton fabric into the dyebath.

[¢]

Add the pre-dissolved C.l. Reactive Yellow 86 solution.

Run for 10-15 minutes.

[¢]

[e]

Gradually add the required amount of salt in two to three portions over 15-20 minutes.

o

Raise the temperature to the fixation temperature (e.g., 60-80°C) over 20-30 minutes.

[¢]

Continue running at this temperature for 30 minutes to ensure maximum exhaustion.
» Fixation Phase:

o Add the pre-dissolved soda ash solution in two portions over 10-15 minutes.

o Continue dyeing at the fixation temperature for 45-60 minutes.
e Wash-off:

o Cool the dyebath and drain the liquor.

o Rinse the fabric thoroughly with cold water.

o Rinse with hot water (e.g., 70-80°C).

o Perform a soaping wash with a non-ionic detergent (1-2 g/L) at or near boiling (95°C) for
10-15 minutes.

o Rinse again with hot and then cold water.
o Neutralize with a dilute acetic acid solution if necessary.

o Rinse with cold water and dry.

Method for Determining Fixation Efficiency
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Fixation efficiency can be determined spectrophotometrically by measuring the amount of un-
fixed dye in the dyebath and wash-off liquors.

e Prepare a calibration curve for C.l. Reactive Yellow 86 by measuring the absorbance of a
series of standard solutions of known concentrations at the dye's maximum absorbance
wavelength (Amax).

o Collect all liquors: the initial dyebath, the spent dyebath after dyeing, and all the rinsing and
soaping liquors.

o Measure the volume of each collected liquor.

o Measure the absorbance of each liquor (diluting if necessary to fall within the range of the
calibration curve).

o Calculate the concentration of the dye in each liquor using the calibration curve.
o Calculate the total amount of unfixed dye.
o Calculate the fixation efficiency (F%) using the following formula:
F% = [(Initial amount of dye - Total amount of unfixed dye) / Initial amount of dye] x 100

Quantitative Data

The following tables provide general guidelines for the amounts of chemicals required for
dyeing cotton with C.l. Reactive Yellow 86 for different shade depths. These values should be
optimized for specific experimental conditions.

Table 1: Dyeing Recipe for C.l. Reactive Yellow 86 on Cotton (Exhaust Method)
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Light Shade (e.qg., Medium Shade (e.g., Dark Shade (e.qg.,
Parameter

0.5% owf) 2% owf) 4% owf*)
C.l. Reactive Yellow

0.5% 2% 4%
86
Salt (NaCl or Na2SO4)  40-60 g/L 60-80 g/L 80-100 g/L
Soda Ash (Naz2COs) 10-15 g/L 15-20 g/L 20 g/L
Liquor Ratio 1:15-1:20 1:15-1:20 1:10-1:15
Fixation Temperature 60-80 °C 60-80 °C 60-80 °C
Fixation Time 45-60 min 60-75 min 75-90 min

*owf = on the weight of fabric

Table 2: Influence of Key Parameters on Fixation Efficiency (General Trends)

Effect on Fixation Effect on Hydrolysis Overall Impact on
Parameter Change L -
Rate Rate Fixation Efficiency

Can decrease if

Increase in Increases (often more ,
Increases o temperature is too
Temperature significantly) )
high
) ] Can decrease if pH is
Increase in pH (Alkali)  Increases Increases )
too high
) Increases dye o ) Generally increases
Increase in Salt Conc. ) Minimal direct effect ]
exhaustion up to a point
Increase in Liquor Decreases dye ) Can decrease due to
' _ No direct effect _
Ratio concentration lower exhaustion
Visualizations
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Caption: Competing reactions of fixation and hydrolysis for reactive dyes.
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Caption: General workflow for exhaust dyeing with reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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